BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Pinonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pinonic acid

Cat. No.: B1593954

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive, step-by-step guidance for the safe
handling and disposal of Pinonic acid, a compound recognized as a skin, eye, and respiratory
irritant. Adherence to these protocols is crucial for minimizing risks and ensuring a safe
laboratory environment.

Understanding the Hazards of Pinonic Acid

Pinonic acid is classified as a hazardous substance with the following GHS classifications.[1]
It is essential to be fully aware of these hazards before handling the chemical.

Table 1: GHS Hazard Classification for Pinonic Acid

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

Physical and Chemical Properties
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Understanding the physical and chemical properties of Pinonic acid is vital for its safe
handling and storage.

Table 2: Physical and Chemical Properties of Pinonic Acid

Property Value

Molecular Formula C10H1603[1][2][3]
Molecular Weight 184.23 g/mol [1][3]
Appearance Solid

Melting Point 104-107 °C

CAS Number 473-72-3[1][2][3]

Personal Protective Equipment (PPE)

The following Personal Protective Equipment (PPE) is mandatory when handling Pinonic acid

to prevent exposure.

Table 3: Required Personal Protective Equipment for Handling Pinonic Acid

Protection Type Specification Purpose

. . Protection against skin
Hand Protection Nitrile gloves
contact.

Safety glasses with side ] ) o
Protection against eye irritation

Eye Protection shields or chemical splash ]
from dust particles.

goggles

N95 dust mask or as To prevent inhalation of dust
Respiratory Protection determined by a risk particles that can cause

assessment respiratory irritation.

) To protect skin and clothing

Body Protection Laboratory coat

from contamination.
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Step-by-Step Operational Plan for Handling Pinonic
Acid

A systematic approach to handling Pinonic acid is crucial to minimize exposure and ensure
safety.

Engineering Controls

« Ventilation: Always handle solid Pinonic acid in a well-ventilated area. For procedures that
may generate dust, such as weighing or transferring, a chemical fume hood is required.

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.

Administrative Controls

« Training: All personnel handling Pinonic acid must receive training on its hazards, safe
handling procedures, and emergency protocols.

o Work in Designated Areas: Conduct all work with Pinonic acid in a designated area of the
laboratory, clearly marked with appropriate hazard signs.

e Minimize Quantities: Only work with the minimum quantity of Pinonic acid required for the
experiment.

Handling Procedure

o Preparation: Before starting work, ensure all necessary PPE is worn correctly. Prepare the
work area by laying down absorbent bench paper to contain any potential spills.

e Weighing: Carefully weigh the solid Pinonic acid in a chemical fume hood to minimize dust
inhalation. Use a tared container to avoid transferring the powder multiple times.

e Transferring: When transferring Pinonic acid, use a spatula or other appropriate tool to
avoid generating dust. If transferring to a solution, add the solid slowly to the liquid while
stirring to prevent splashing.
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o Cleaning: After handling, decontaminate all surfaces and equipment with an appropriate
solvent (e.g., 70% ethanol) and then wipe with a damp cloth.

Step-by-Step Disposal Plan

Proper disposal of Pinonic acid and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

¢ \Waste Collection:

o Solid Waste: Collect all solid Pinonic acid waste, including contaminated gloves, bench
paper, and weighing boats, in a clearly labeled, sealed, and compatible waste container.
The label should include "Hazardous Waste," the chemical name "Pinonic Acid," and the
associated hazards (Irritant).

o Empty Containers: Triple rinse empty Pinonic acid containers with a suitable solvent. The
rinsate should be collected as hazardous waste. Deface the label on the empty container
before disposing of it in the appropriate recycling or trash receptacle.

o Storage of Waste: Store the hazardous waste container in a designated satellite
accumulation area, away from incompatible materials.

o Waste Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed professional waste disposal
service. Do not dispose of Pinonic acid down the drain or in the regular trash.

First Aid Procedures

In case of exposure to Pinonic acid, immediate action is critical.

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.
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¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Hierarchy of Controls for Handling Pinonic Acid

The following diagram illustrates the hierarchy of controls, a systematic approach to minimizing
exposure to hazards. Elimination and substitution are the most effective controls, while PPE is
the last line of defense.

Elimination Personal Protective Equipment
. (e.g., Gloves, Goggles)
(o= e ) (Least Effective)

Most Least
Effective Effective

Engineering Controls
(e.g., Fume Hood)

Substitution

Administrative Controls
(e.g., SOPs, Training)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Pinonic Acid Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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